11-Hydroxytephrosin
11-Hydroxytephrosin
Brand Name:
Vulcanchem
CAS No.:
72458-85-6
VCID:
VC0157537
InChI:
InChI=1S/C23H22O8/c1-22(2)6-5-11-14(31-22)8-13(24)19-20(11)30-18-10-29-15-9-17(28-4)16(27-3)7-12(15)23(18,26)21(19)25/h5-9,18,24,26H,10H2,1-4H3/t18-,23-/m1/s1
SMILES:
CC1(C=CC2=C(O1)C=C(C3=C2OC4COC5=CC(=C(C=C5C4(C3=O)O)OC)OC)O)C
Molecular Formula:
C23H22O8
Molecular Weight:
426.4 g/mol
11-Hydroxytephrosin
CAS No.: 72458-85-6
Reference Standards
VCID: VC0157537
Molecular Formula: C23H22O8
Molecular Weight: 426.4 g/mol
CAS No. | 72458-85-6 |
---|---|
Product Name | 11-Hydroxytephrosin |
Molecular Formula | C23H22O8 |
Molecular Weight | 426.4 g/mol |
IUPAC Name | (1R,14R)-11,14-dihydroxy-17,18-dimethoxy-7,7-dimethyl-2,8,21-trioxapentacyclo[12.8.0.03,12.04,9.015,20]docosa-3(12),4(9),5,10,15,17,19-heptaen-13-one |
Standard InChI | InChI=1S/C23H22O8/c1-22(2)6-5-11-14(31-22)8-13(24)19-20(11)30-18-10-29-15-9-17(28-4)16(27-3)7-12(15)23(18,26)21(19)25/h5-9,18,24,26H,10H2,1-4H3/t18-,23-/m1/s1 |
Standard InChIKey | OFLCPNIRDVOOEZ-WZONZLPQSA-N |
Isomeric SMILES | CC1(C=CC2=C(O1)C=C(C3=C2O[C@@H]4COC5=CC(=C(C=C5[C@@]4(C3=O)O)OC)OC)O)C |
SMILES | CC1(C=CC2=C(O1)C=C(C3=C2OC4COC5=CC(=C(C=C5C4(C3=O)O)OC)OC)O)C |
Canonical SMILES | CC1(C=CC2=C(O1)C=C(C3=C2OC4COC5=CC(=C(C=C5C4(C3=O)O)OC)OC)O)C |
Appearance | Yellow powder |
PubChem Compound | 155725 |
Last Modified | Nov 11 2021 |
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